Cas no 172515-03-6 (N-Methyl-2-(phenylsulfanyl)-N-[2-(phenylsulfanyl)ethyl]ethan-1-amine)

• Product Name: N-Methyl-2-(phenylsulfanyl)-N-[2-(phenylsulfanyl)ethyl]ethan-1-amine
• CAS No: 172515-03-6
• MF: C₁₇H₂₁NS₂
• MW: 303.485341787338
• CID: 2782093
• Update Time: 2023-08-07

N-Methyl-2-(phenylsulfanyl)-N-[2-(phenylsulfanyl)ethyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Methyliminobis(2,1-ethanediylthio)bisbenzene
• N-Methyl-2-(phenylsulfanyl)-N-[2-(phenylsulfanyl)ethyl]ethan-1-amine

• Inchi： 1S/C17H21NS2/c1-18(12-14-19-16-8-4-2-5-9-16)13-15-20-17-10-6-3-7-11-17/h2-11H,12-15H2,1H3
• InChI Key： APOVNKUESXUMFO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCN(C)CCSC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 211
• XLogP3: 4.7
• Topological Polar Surface Area: 53.8